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Compound of Interest

Compound Name: Lavendustin A

Cat. No.: B1674585 Get Quote

Lavendustin A Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability, storage, and handling of

Lavendustin A.

Frequently Asked Questions (FAQs)
Q1: What is Lavendustin A and what is its primary mechanism of action?

Lavendustin A is a potent, cell-permeable inhibitor of epidermal growth factor receptor (EGFR)

tyrosine kinase with an IC50 of 11 nM.[1] It functions as a competitive inhibitor with respect to

ATP. Lavendustin A also inhibits p60c-src with an IC50 of 500 nM but has little effect on

protein kinase A or C.

Q2: What are the recommended solvents for dissolving Lavendustin A?

Lavendustin A is soluble in several organic solvents. For in vitro studies, Dimethyl sulfoxide

(DMSO) is commonly used, with solubility up to 100 mg/mL (with the aid of ultrasonication).[1]

It is also soluble in ethanol up to 10 mg/mL and in DMF at 20 mg/mL. For in vivo experiments,

co-solvent systems are often required to maintain solubility in aqueous solutions.

Q3: What are the recommended storage conditions for solid Lavendustin A?
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Solid Lavendustin A should be stored desiccated at -20°C.[2] Under these conditions, it is

stable for at least four years.

Q4: How should I store stock solutions of Lavendustin A?

Stock solutions of Lavendustin A should be aliquoted to avoid repeated freeze-thaw cycles

and stored under the following conditions:

Storage Temperature Duration Solvent

-20°C Up to 1 month DMSO

-80°C Up to 6 months DMSO

It is recommended to store solutions under nitrogen for optimal stability.[1]

Q5: Is Lavendustin A sensitive to light?

While specific photostability studies on Lavendustin A are not readily available, many complex

organic molecules are susceptible to degradation upon exposure to light.[3][4] Therefore, it is a

best practice to protect Lavendustin A, both in solid form and in solution, from light by using

amber vials or by wrapping containers in foil.

Troubleshooting Guide
Issue: My Lavendustin A is not dissolving completely.

Ultrasonication: For dissolving Lavendustin A in DMSO, brief periods of ultrasonication can

aid in dissolution.[1]

Fresh Solvent: Ensure you are using fresh, anhydrous DMSO, as it is hygroscopic and

absorbed moisture can affect solubility.[5]

Gentle Warming: Gentle warming can also help, but be cautious to avoid degradation.

Issue: I am observing precipitation when diluting my DMSO stock solution into an aqueous

buffer or cell culture media.
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This is a common issue when diluting a compound from a high-concentration organic stock into

an aqueous solution.

Final DMSO Concentration: Ensure the final concentration of DMSO in your aqueous

solution is low (typically ≤0.1%) to maintain the solubility of Lavendustin A and to avoid

solvent-induced artifacts in your experiments.

Stepwise Dilution: Instead of a single large dilution, try a stepwise dilution.

Co-solvents: For in vivo studies, formulations often include co-solvents like PEG300 and

Tween-80 to improve aqueous solubility.[1]

Pre-warmed Media: Adding the Lavendustin A stock to pre-warmed (37°C) media with

vigorous vortexing can sometimes prevent precipitation.

Issue: I am concerned about the stability of my Lavendustin A solution after multiple freeze-

thaw cycles.

Repeated freeze-thaw cycles can lead to the degradation of the compound.

Aliquot: It is strongly recommended to aliquot your stock solution into single-use volumes

after preparation to minimize the number of freeze-thaw cycles.[1][6][7] While specific data

on the number of cycles Lavendustin A can tolerate is not available, a conservative

approach is to limit it to no more than 3-5 cycles.

Experimental Protocols
Preparation of a 10 mM Lavendustin A Stock Solution in
DMSO

Preparation: Allow the vial of solid Lavendustin A to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of Lavendustin A powder in a sterile

microcentrifuge tube. The molecular weight of Lavendustin A is 381.38 g/mol .

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to achieve a 10 mM

concentration.
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Solubilization: Vortex the solution and use an ultrasonic bath for short intervals if necessary

to ensure complete dissolution.

Storage: Aliquot the stock solution into single-use amber vials and store at -20°C for short-

term use (up to 1 month) or -80°C for long-term storage (up to 6 months).[1]

Preparation of a Working Solution for Cell Culture
Experiments

Thawing: Thaw a single-use aliquot of the 10 mM Lavendustin A stock solution at room

temperature.

Dilution: Perform a serial dilution of the stock solution in your cell culture medium to achieve

the desired final concentration. It is crucial to add the stock solution to the medium and mix

immediately to prevent precipitation.

Final DMSO Concentration: Ensure the final concentration of DMSO in the culture medium is

not cytotoxic (typically below 0.1%).

Usage: Use the freshly prepared working solution immediately. Do not store diluted aqueous

solutions of Lavendustin A.

Visualized Workflows

Solid Compound Handling Stock Solution Preparation (10 mM in DMSO)

Storage

Lavendustin A (Solid) Equilibrate to Room Temperature Weigh Powder Add Anhydrous DMSO Vortex / Ultrasonicate Aliquot into Single-Use Vials

Store at -20°C (≤ 1 month)

Store at -80°C (≤ 6 months)
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Click to download full resolution via product page

Caption: Workflow for the preparation and storage of Lavendustin A stock solutions.

Preparation of Working Solution Application Key Considerations

Thaw Aliquot of Stock Solution Serially Dilute in Cell Culture Medium Mix Immediately

Final DMSO ≤ 0.1%

Use Immediately in Experiment Do Not Store Diluted Solution

Click to download full resolution via product page

Caption: Workflow for the preparation of Lavendustin A working solutions for cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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